3-(4-chlorobenzoyl)-6-methoxy-1-[(2-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one

• IUPAC Name: 3-(4-chlorobenzoyl)-6-methoxy-1-[(2-methoxyphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C25H20ClNO4/c1-30-19-11-12-22-20(13-19)25(29)21(24(28)16-7-9-18(26)10-8-16)15-27(22)14-17-5-3-4-6-23(17)31-2/h3-13,15H,14H2,1-2H3
• InChI Key: SUGSQEOPBGCSLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)Cl)CC4=CC=CC=C4OC
• Molecular Formula: C25H20ClNO4
• Molecular Weight: 433.9 g/mol

Description

The compound is a derivative of quinolinone, which is a class of organic compounds with a wide range of biological activities. The presence of methoxy and chlorobenzoyl groups suggests that it may have unique chemical properties and potential applications.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the quinolinone ring, and the attachment of the methoxy and chlorobenzoyl groups. Unfortunately, without specific literature or resources, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the quinolinone core, with the methoxy and chlorobenzoyl groups attached at specific positions. The exact structure would depend on the locations of these groups on the quinolinone ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The quinolinone core may undergo reactions typical of carbonyl compounds, while the methoxy and chlorobenzoyl groups may also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown. Based on its structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking . These interactions can lead to changes in the conformation and function of the target proteins or enzymes .

Biochemical Pathways

Similar compounds have been shown to affect various pathways, including those involved in signal transduction and metabolic processes . The compound could potentially influence these pathways, leading to downstream effects on cellular functions .

Pharmacokinetics

The compound’s chemical structure suggests that it may be lipophilic, which could influence its absorption and distribution within the body .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Based on its potential interactions with proteins and enzymes, the compound could influence various cellular processes, including signal transduction, gene expression, and metabolic processes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, changes in pH or temperature could affect the compound’s structure and its interactions with its targets . Additionally, the presence of other molecules could compete with the compound for its targets, potentially influencing its efficacy .

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Depending on its specific properties, it may pose various health risks.

Future Directions

The future research directions for this compound could include further exploration of its biological activities, development of synthesis methods, and investigation of its potential applications in medicine or other fields.